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Compound of Interest

Compound Name: Samarium(3+);triiodide

Cat. No.: B089372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Samarium(III) Iodide (SmI3). It includes a summary of its core properties, detailed experimental

protocols for its synthesis and characterization, and a discussion of its key chemical reactions

and applications.

Core Physical and Chemical Properties
Samarium(III) iodide is an orange-yellow crystalline solid that is unstable in air and reactive with

water.[1][2] It is a key precursor in the synthesis of the versatile reducing agent Samarium(II)

Iodide (SmI2).

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of SmI3.
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Property Value Source(s)

Chemical Formula SmI3 [2]

Molar Mass 531.1 g/mol [2][3]

Appearance Orange-yellow crystals/powder [2]

Melting Point 1145 ± 9 K (872 ± 9 °C) [1]

Note: Other reported values

include 850 °C and 816-824 °C

(with decomposition).

[2][4]

Boiling Point Decomposes upon heating [5]

Solubility Decomposes in water [2]

Crystal Structure Trigonal (BiI3-type structure) [6]

Magnetic Properties Antiferromagnetic correlations [6]

Synthesis and Handling
Synthesis of Samarium(III) Iodide
The primary method for the synthesis of Samarium(III) iodide is the direct reaction of metallic

samarium with elemental iodine.[2]

Experimental Protocol:

Materials and Equipment:

Samarium metal powder (99.9% purity)

Iodine (99.999% purity)

Evacuated quartz glass tube

Tube furnace

Inert atmosphere glovebox
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Procedure:

Inside an inert atmosphere glovebox, place samarium powder and iodine in a quartz glass

tube. To prevent the formation of Samarium(II) iodide (SmI2), an excess of iodine is

typically used, with a molar ratio of Sm:I of 1:6 being effective.[6]

Evacuate the quartz tube and seal it.

Place the sealed tube in a tube furnace and heat to 650 °C.[6]

Maintain this temperature for a sufficient duration to allow for the complete reaction

between the samarium and iodine vapor.

After the reaction is complete, allow the tube to cool to room temperature.

The resulting product is polycrystalline Samarium(III) iodide powder.

Handling and Safety
Samarium(III) iodide is unstable in air and decomposes in water.[2] Therefore, it should be

handled and stored under an inert atmosphere, such as in a glovebox. It is classified as a skin

and eye irritant.[3] Appropriate personal protective equipment, including gloves and safety

glasses, should be worn when handling this compound.

Chemical Properties and Reactions
Samarium(III) iodide is a versatile reagent in inorganic and organic synthesis, primarily serving

as a precursor to SmI2 and as a catalyst in certain reactions.

Reduction to Samarium(II) Iodide
A key chemical property of SmI3 is its ability to be reduced to Samarium(II) iodide. This can be

achieved through reaction with metallic samarium or hydrogen gas upon heating.[2]

Reduction with Samarium: 2SmI3 + Sm → 3SmI2[2]

Reduction with Hydrogen: 2SmI3 + H2 → 2SmI2 + 2HI[2]
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Autoionization in Tetrahydrofuran (THF)
In tetrahydrofuran (THF), Samarium(III) iodide undergoes autoionization, crystallizing as an

ionic complex, [SmI2(THF)5][SmI4(THF)2], rather than a simple coordination compound. This

phenomenon is attributed to favorable lattice energetics.

Applications in Organic Synthesis
While less common than its diiodide counterpart, SmI3 is used as a catalyst in some organic

reactions.[2]

Characterization Techniques
X-ray Crystallography
X-ray crystallography is employed to determine the crystal structure of Samarium(III) iodide and

its complexes.

Experimental Protocol (General):

Crystal Growth: Grow single crystals of SmI3 or its complexes from a suitable solvent, such

as THF for the autoionization product.

Crystal Mounting: Mount a suitable single crystal on a goniometer head. For air-sensitive

samples like SmI3, this should be done under an inert atmosphere or in a cryo-stream.

Data Collection: Place the mounted crystal on a diffractometer equipped with an X-ray

source (e.g., Mo Kα or Cu Kα radiation) and a detector. Cool the crystal to a low temperature

(e.g., 100 K) to minimize thermal vibrations. Collect a series of diffraction images by rotating

the crystal in the X-ray beam.

Data Processing: Integrate the raw diffraction data to obtain a list of reflection intensities.

Structure Solution and Refinement: Use direct methods or Patterson methods to solve the

phase problem and obtain an initial electron density map. Build an atomic model into the

electron density map and refine the model against the experimental data to obtain the final

crystal structure.
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UV-Vis Spectroscopy
UV-Vis spectroscopy can be used to study the electronic transitions of the samarium ion in

SmI3 and its complexes.

Experimental Protocol (General for Lanthanide Complexes):

Sample Preparation: Prepare a solution of the samarium iodide complex in a suitable solvent

(e.g., THF) in a quartz cuvette. The concentration should be adjusted to obtain absorbance

values within the linear range of the spectrophotometer.

Instrument Setup: Use a dual-beam UV-Vis spectrophotometer. Record a baseline spectrum

with the cuvette containing only the solvent.

Data Acquisition: Place the sample cuvette in the spectrophotometer and record the

absorption spectrum over the desired wavelength range. The f-f electronic transitions of

lanthanide ions are often weak and sharp.[7]

Magnetic Susceptibility Measurement
Magnetic susceptibility measurements are crucial for characterizing the magnetic properties of

SmI3, such as its recently reported behavior as a 4f honeycomb magnet.[6]

Experimental Protocol (General using a SQUID Magnetometer):

Sample Preparation: Place a powdered sample of SmI3 in a gelatin capsule or other suitable

sample holder.

Measurement: Mount the sample in a Superconducting Quantum Interference Device

(SQUID) magnetometer. Measure the magnetization of the sample as a function of

temperature and applied magnetic field.

Data Analysis: From the magnetization data, the magnetic susceptibility can be calculated.

This data provides insights into the magnetic ordering and electronic ground state of the

Sm3+ ions in the crystal lattice.

Logical Workflow of Samarium Iodide Chemistry
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The following diagram illustrates the synthesis of Samarium(III) iodide and its key chemical

transformations.

Samarium (Sm)

Samarium(III) Iodide (SmI3)

 + 3I2
(650 °C)

Samarium(II) Iodide (SmI2)

Iodine (I2)

 + Sm (heat)

 + H2 (heat)

[SmI2(THF)5][SmI4(THF)2]

 in THF

Hydrogen (H2)

Tetrahydrofuran (THF)

Click to download full resolution via product page

Synthesis and Reactivity of Samarium Iodides

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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